![molecular formula C7H8N4O B6215811 7-amino-1-methyl-1H-imidazo[4,5-b]pyridin-5-ol CAS No. 2758004-97-4](/img/no-structure.png)
7-amino-1-methyl-1H-imidazo[4,5-b]pyridin-5-ol
Overview
Description
7-amino-1-methyl-1H-imidazo[4,5-b]pyridin-5-ol is a useful research compound. Its molecular formula is C7H8N4O and its molecular weight is 164.2. The purity is usually 93.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-amino-1-methyl-1H-imidazo[4,5-b]pyridin-5-ol involves the reaction of 2,3-dichloropyridine with methylamine followed by cyclization with formamide and subsequent reduction of the resulting imidazo[4,5-b]pyridine-2,3-diamine intermediate.", "Starting Materials": [ "2,3-dichloropyridine", "methylamine", "formamide", "sodium borohydride", "hydrochloric acid", "water", "ethanol" ], "Reaction": [ "Step 1: 2,3-dichloropyridine is reacted with excess methylamine in ethanol at reflux temperature to form 2,3-dichloro-5-methylaminopyridine.", "Step 2: The resulting intermediate is then cyclized with formamide in the presence of hydrochloric acid at 150°C to form imidazo[4,5-b]pyridine-2,3-diamine.", "Step 3: Reduction of the intermediate is carried out by adding sodium borohydride to the reaction mixture in water at room temperature to form 7-amino-1-methyl-1H-imidazo[4,5-b]pyridin-5-ol." ] } | |
CAS No. |
2758004-97-4 |
Molecular Formula |
C7H8N4O |
Molecular Weight |
164.2 |
Purity |
93 |
Origin of Product |
United States |
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